molecular formula C16H16FN3O2 B6541967 6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one CAS No. 1058500-63-2

6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one

Cat. No. B6541967
CAS RN: 1058500-63-2
M. Wt: 301.31 g/mol
InChI Key: LCLFVMVMLMXXGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-fluorophenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one (6F-3PEP) is a novel small molecule that has recently been developed as a potential therapeutic agent for various diseases. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-fibrotic, anti-proliferative, and anti-angiogenic effects. In addition, 6F-3PEP has been studied for its potential to modulate the activity of several enzymes involved in drug metabolism and cell signaling pathways.

Scientific Research Applications

Illicit Drug Discovery

This compound has been discovered by Australian chemists as a new illicit drug . It was identified as a new psychoactive substance, made to resemble established illicit drugs . The compound has been nicknamed “CanKet”, short for "Canberra Ketamine" .

Drug Testing and Identification

The compound has been used in drug testing and identification . It was identified using Fourier transform infrared (FTIR) spectrometry and ultra-high performance liquid chromatography with photodiode array (UPLC-PDA) .

Peptide Synthesis

The compound has been used in peptide synthesis . It is part of a non-benzotriazolic family of coupling reagents based on ethyl 2-cyano-2-(hydroxyimino)acetate, Oxyma .

Metabolic Research

The compound GW-0742, which may be related to F5228-0742, has been used in metabolic research . It has been used for the scientific exploration of metabolic function .

Cognitive Enhancement Research

GW-0742 has also been used in cognitive enhancement research . It has been used to study the mechanisms underlying cognitive enhancement .

Biotechnological Research

GW-0742 has been used in biotechnological research . It has been used to study selective androgen receptor modulators (SARMs) .

Cardiovascular Diseases Research

Preclinical trials have shown that GW-0742 could potentially be used in the research of cardiovascular diseases .

Inflammation Research

GW-0742 has also been used in inflammation research . It has shown potential in the treatment of inflammation-related conditions .

properties

IUPAC Name

6-(4-fluorophenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16FN3O2/c17-13-5-3-12(4-6-13)14-9-15(21)20(11-18-14)10-16(22)19-7-1-2-8-19/h3-6,9,11H,1-2,7-8,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCLFVMVMLMXXGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(4-fluorophenyl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrimidin-4(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.